BENGH@ Methodological & Application

Check Availability & Pricing

Flow-through systems for continuous lithium
Isotope separation with mercury

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Lithium;mercury
CAS No.: 12372-31-5
Cat. No.: B14725451
Get Quote
. J

Application Note & Protocol

Topic: Flow-Through Systems for Continuous Lithium Isotope Separation with Mercury
Amalgam

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical guide to the principles, setup, and
operation of a continuous flow-through system for the separation of lithium isotopes (6Li and
’Li) using the mercury amalgam chemical exchange method, historically known as the COLEX
(Column Exchange) process. It details the underlying chemical principles, critical safety
protocols for handling mercury, step-by-step experimental procedures, and methods for
process optimization and analysis. This guide is intended for researchers requiring a
foundational understanding and a practical framework for implementing this potent isotopic
separation technique.

Introduction and Scientific Rationale
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The two stable isotopes of lithium, 6Li (7.5% natural abundance) and “Li (92.5% natural
abundance), possess distinct nuclear properties that make their separation a critical process in
the nuclear industry.[1] 6Li is a primary precursor for the production of tritium (3H), a key
component in thermonuclear weapons and a fuel for future D-T fusion reactors.[2] Conversely,
highly enriched “Li, in the form of “LiOH, is used as a pH and corrosion controller in the primary
coolant circuits of pressurized water reactors (PWRs) due to its very low neutron absorption
cross-section.[3]

The most historically significant and industrially proven method for large-scale lithium isotope
separation is the COLEX (Column Exchange) process.[4][5] This technique leverages the
principle of chemical isotope exchange between two immiscible liquid phases: an aqueous
solution of lithium hydroxide (LiOH) and a lithium-mercury amalgam (Li(Hg)). The separation
arises from the fact that the lighter 6Li isotope shows a slightly greater affinity for the mercury
amalgam phase compared to the heavier ’Li isotope.[1][6]

When the two phases are brought into contact, an isotopic exchange equilibrium is established:
’Li(Hg) + 6Li*(aq) = 6Li(Hg) + “Li*(aq)

This equilibrium favors the forward reaction, leading to an enrichment of °Li in the amalgam
and a corresponding enrichment of “Li in the aqueous phase.[7] While the single-stage
separation factor is modest, a continuous counter-current flow system, as detailed in this
protocol, multiplies this effect across numerous theoretical stages within a separation column,
enabling significant isotopic enrichment.[5]

Uncompromising Safety: Mercury Handling
Protocols

CAUTION: Mercury (Hg) and its vapors are highly toxic.[8] Chronic exposure can cause
severe, long-lasting health damage.[9] All procedures involving mercury must be conducted
with stringent adherence to safety protocols in a designated and properly equipped laboratory
environment.

Core Safety Mandates:
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Designated Work Area: All operations must be performed within a certified chemical fume
hood with adequate ventilation.[9][10] The work area should be clearly marked, and access
restricted.

Personal Protective Equipment (PPE): At a minimum, this includes a lab coat, chemical-
resistant gloves (check manufacturer compatibility for mercury), and chemical splash
goggles or a face shield.[8][11]

Containment: Always use secondary containment trays made of a material that does not
amalgamate with mercury (e.g., plastic or stainless steel) under all equipment and containers
holding mercury.[12] This is critical to contain spills.

Storage: Mercury must be stored in tightly sealed, shatterproof containers.[11][12] These
primary containers must be kept within labeled secondary containment.

Spill Management: A dedicated mercury spill kit must be readily available.[8][9] All personnel
must be trained in its use for small spills (<5 ml). For larger spills, evacuate the area and
contact Environmental Health and Safety (EHS) immediately. Never use a standard vacuum
cleaner to clean up a mercury spill, as this will disperse toxic vapors.

Waste Disposal: All mercury-contaminated materials (pipettes, gloves, absorbent) and waste
mercury must be collected in a dedicated, sealed hazardous waste container and disposed
of through institutional EHS procedures.[8][12] Never pour mercury down a drain.[12]

Prohibited Items: Do not wear jewelry, especially gold or silver, as it will be irreversibly
damaged by amalgamation with mercury.[10] Eating, drinking, and smoking are strictly
forbidden in the laboratory.[8]

Principle of the Continuous Counter-Current System

The flow-through system is designed to maximize the isotopic exchange by creating a
continuous, counter-current flow of the two immiscible phases within a packed column.

e Aqueous Phase: A solution of lithium hydroxide (LiOH) flows upwards through the column.

e Amalgam Phase: A dilute lithium-mercury amalgam flows downwards, cascading over the
packing material.
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As the denser amalgam descends, it continuously encounters the rising aqueous phase. At
each point of contact, the isotopic exchange equilibrium is established, progressively enriching
the amalgam with 6Li as it moves down the column and enriching the aqueous phase with “Li
as it moves up. This creates an isotopic concentration gradient along the length of the column.

Below is a visualization of this core process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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